Cas no 135-19-3 (naphthalen-2-ol)

• Product Name: naphthalen-2-ol
• CAS No: 135-19-3
• MF: C₁₀H₈O
• MW: 144.169922828674
• MDL: MFCD00004067
• CID: 36339
• PubChem ID: 8663
• Update Time: 2026-05-14

naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• Naphthalen-2-ol
• 2-Naftol
• 2-Naftolo
• 2-Naphtol
• Antioxygene BN
• azogendevelopera
• azoiccouplingcomponent1
• beta-Monoxynaphthalene
• 2-Hydroxynaphthalene
• Beta Naphthol
• beta-Naphthol
• B-NAPHTOL
• B naphthol
• 2-Naphthalenol
• 2-Naphthol
• 2-NAPHTHOL GR FOR ANALYSIS 100 G
• 2-NAPHTHOL GR FOR ANALYSIS 500 G
• NAPHTHOL, B-(SG)
• C.I.37500
• Developer BN
• Isonaphthol
• Naphthol B
• β-Hydroxynaphthalene
• β-Naphthol
• beta-Hydroxynaphthalene
• Naphthyl alcohol
• Naphthyl hydroxide
• β-Naph
• Trimetin
• NSC 2044
• NSC 5737
• developera
• 乙萘酚
• Betanaphthol
• Azogen developer A
• beta-Napthol
• Developer A
• Developer AMS
• beta-Naphtol
• Developer sodium
• C.I. Developer 5
• beta-Naphthyl alcohol
• beta-Naftolo
• beta-Naftol
• beta-Naphthyl hydroxide
• NAPHTHOL, BETA
• .beta.-Naphthol
• C.I. Azoic Coupling Component 1
• 2-Naftol [Dutch]
• beta-Naftol [Dutch]
• 2-Naphtol [Fr
• Naphthalen-2-ol (beta-Naphthol)
• naphthalen-2-ol

• MDL： MFCD00004067
• Inchi： 1S/C10H8O/c11-10-6-5-8-3-1-2-4-9(8)7-10/h1-7,11H
• InChI Key： JWAZRIHNYRIHIV-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C2C=1[H]
• BRN： 742134

Computed Properties

• Exact Mass: 144.05800
• Monoisotopic Mass: 144.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2
• Topological Polar Surface Area: 20.2
• Isotope Atom Count: 0
• Surface Charge: 0
• Tautomer Count: 3

Experimental Properties

• Color/Form: White to red flake crystals
• Density: 1,28 g/cm3
• Melting Point: 120-122 °C (lit.)
• Boiling Point: 285-286 °C(lit.)
• Flash Point: Fahrenheit: 307.4 ° f < br / > Celsius: 153 ° C < br / >
• Refractive Index: 1.5762 (estimate)
• Solubility: methanol: soluble1g/10 mL, clear, colorless to light yellow
• Water Partition Coefficient: 1 g/L (20 ºC)
• Stability/Shelf Life: Stable. Combustible. Dust may form explosive mixture with air. Incompatible with strong oxidizing agents, phenol.
• PSA: 20.23000
• LogP: 2.54540
• pka: 9.51(at 25℃)
• λmax: 226nm, 265nm, 275nm, 286nm, 320nm, 331nm
• Merck: 6384
• PH: Non& uorescence (8.5) to blue & uorescence (9.5)
• Vapor Pressure: 10 mmHg ( 145.5 °C)
• Solubility: Insoluble in water, easily soluble in ethanol, ether, chloroform, glycerol and alkali solutions.
• Sensitiveness: Sensitive to light

naphthalen-2-ol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H332,H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 20/22-50
• Safety Instruction： S24/25-S61
• FLUKA BRAND F CODES：8
• RTECS：QL2975000
• Hazardous Material Identification：
• Hazard Level：9
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Packing Group：III
• Risk Phrases：R20/22; R50
• HazardClass：9
• PackingGroup：III

Related Categories

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